molecular formula C18H17ClN4O5 B213793 5-({4-chloro-3-nitro-5-methyl-1H-pyrazol-1-yl}methyl)-N-(2-methoxy-5-methylphenyl)-2-furamide

5-({4-chloro-3-nitro-5-methyl-1H-pyrazol-1-yl}methyl)-N-(2-methoxy-5-methylphenyl)-2-furamide

Cat. No. B213793
M. Wt: 404.8 g/mol
InChI Key: KXUPYKDFSSYMMT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-({4-chloro-3-nitro-5-methyl-1H-pyrazol-1-yl}methyl)-N-(2-methoxy-5-methylphenyl)-2-furamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of pharmaceuticals. This compound is known for its unique chemical structure and its ability to interact with biological systems, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 5-({4-chloro-3-nitro-5-methyl-1H-pyrazol-1-yl}methyl)-N-(2-methoxy-5-methylphenyl)-2-furamide involves its ability to interact with specific biological targets, such as enzymes and receptors. This interaction can lead to changes in cellular processes, including gene expression, protein synthesis, and cell signaling.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-({4-chloro-3-nitro-5-methyl-1H-pyrazol-1-yl}methyl)-N-(2-methoxy-5-methylphenyl)-2-furamide have been studied extensively. This compound has been shown to have anti-inflammatory and anticancer properties, as well as potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-({4-chloro-3-nitro-5-methyl-1H-pyrazol-1-yl}methyl)-N-(2-methoxy-5-methylphenyl)-2-furamide in lab experiments is its ability to interact with specific biological targets, making it a useful tool for studying cellular processes. However, one limitation of this compound is its potential toxicity, which can impact its use in certain experiments.

Future Directions

There are several future directions for research on 5-({4-chloro-3-nitro-5-methyl-1H-pyrazol-1-yl}methyl)-N-(2-methoxy-5-methylphenyl)-2-furamide. One potential area of study is the development of new drugs based on this compound for the treatment of various diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential impact on cellular processes.

Synthesis Methods

The synthesis of 5-({4-chloro-3-nitro-5-methyl-1H-pyrazol-1-yl}methyl)-N-(2-methoxy-5-methylphenyl)-2-furamide involves several steps, including the reaction of 4-chloro-3-nitro-5-methyl-1H-pyrazole with formaldehyde, followed by the addition of 2-methoxy-5-methylphenylamine and furfural. The resulting compound is then purified using various techniques such as chromatography and recrystallization.

Scientific Research Applications

The potential applications of 5-({4-chloro-3-nitro-5-methyl-1H-pyrazol-1-yl}methyl)-N-(2-methoxy-5-methylphenyl)-2-furamide in scientific research are vast. This compound has been studied for its potential use in the development of new drugs for various diseases, including cancer, inflammation, and neurological disorders.

properties

Product Name

5-({4-chloro-3-nitro-5-methyl-1H-pyrazol-1-yl}methyl)-N-(2-methoxy-5-methylphenyl)-2-furamide

Molecular Formula

C18H17ClN4O5

Molecular Weight

404.8 g/mol

IUPAC Name

5-[(4-chloro-5-methyl-3-nitropyrazol-1-yl)methyl]-N-(2-methoxy-5-methylphenyl)furan-2-carboxamide

InChI

InChI=1S/C18H17ClN4O5/c1-10-4-6-14(27-3)13(8-10)20-18(24)15-7-5-12(28-15)9-22-11(2)16(19)17(21-22)23(25)26/h4-8H,9H2,1-3H3,(H,20,24)

InChI Key

KXUPYKDFSSYMMT-UHFFFAOYSA-N

SMILES

CC1=CC(=C(C=C1)OC)NC(=O)C2=CC=C(O2)CN3C(=C(C(=N3)[N+](=O)[O-])Cl)C

Canonical SMILES

CC1=CC(=C(C=C1)OC)NC(=O)C2=CC=C(O2)CN3C(=C(C(=N3)[N+](=O)[O-])Cl)C

Origin of Product

United States

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